N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2-phenylthiazole-4-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C19H18N2O2S2/c1-24-15-9-7-13(8-10-15)17(22)11-20-18(23)16-12-25-19(21-16)14-5-3-2-4-6-14/h2-10,12,17,22H,11H2,1H3,(H,20,23)
• InChI Key: ZXNIHICBHLZXBN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(CNC(=O)C2=CSC(=N2)C3=CC=CC=C3)O
• Molecular Formula: C19H18N2O2S2
• Molecular Weight: 370.5 g/mol

Description

N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2-phenylthiazole-4-carboxamide, commonly known as HMTPA, is a chemical compound that has gained attention in the field of scientific research due to its potential as a therapeutic agent.

Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis of Oxazoles and Thiazoles: Research has demonstrated efficient methodologies for synthesizing various substituted oxazoles and thiazoles, highlighting their potential in chemical synthesis and applications. The key processes involve copper-catalyzed intramolecular cyclization and chemoselective thionation-cyclization, paving the way for developing novel compounds with potential applications in different fields (Kumar et al., 2012; Kumar et al., 2013).

Biological Applications

• Antimicrobial and Antifungal Activities: The synthesis and characterization of metal complexes of certain Schiff base ligands, including those similar in structure to the compound , have shown promising antimicrobial and antifungal activities. This suggests a potential role of such compounds in developing new antimicrobial agents (Karabasannavar et al., 2017).
• Cytotoxicity Studies: Certain thiazole derivatives have been evaluated for their cytotoxic effects against various cancer cell lines, suggesting their potential application in cancer treatment. These studies provide valuable insights into the structure-activity relationships of these compounds, aiding in the development of more effective anticancer agents (Aliabadi et al., 2010; Rizk et al., 2021).

Spectroscopic and Structural Studies

• Characterization and Structural Elucidation: Various spectroscopic and computational techniques have been employed to characterize and elucidate the structures of thiazole derivatives and their metal complexes. These studies are crucial for understanding the chemical and biological properties of these compounds (Shainyan et al., 2015; Wazalwar et al., 2019).